Cas no 30128-95-1 (p-Cumenesulfonic acid,thio-, S,S'-[2-(dimethylamino)trimethylene] ester (8CI))

• Product Name: p-Cumenesulfonic acid,thio-, S,S'-[2-(dimethylamino)trimethylene] ester (8CI)
• CAS No: 30128-95-1
• MF: C₂₃H₃₃NO₄S₄
• MW: 515.772421598434
• CID: 305877
• PubChem ID: 207503
• Update Time: 2025-04-19

p-Cumenesulfonic acid,thio-, S,S'-[2-(dimethylamino)trimethylene] ester (8CI) Chemical and Physical Properties

Names and Identifiers

• p-Cumenesulfonic acid,thio-, S,S'-[2-(dimethylamino)trimethylene] ester (8CI)
• 2-[4-[2-(dimethylamino)-3-[4-(1-sulfanylpropan-2-yl)phenyl]sulfonylpropyl]sulfonylphenyl]propane-1-thiol
• 2,2'-{[2-(Dimethylamino)propane-1,3-diyl]bis(sulfonyl-4,1-phenylene)}di(propane-1-thiolato)
• p-Cumenesulfonic acid, thio-, S,S-(2-(dimethylamino)trimethylene) ester
• 30128-95-1
• p-Cumenethiosulfonic acid S,S-(2-(dimethylamino)trimethylene) ester
• DTXSID70952547

• Inchi： 1S/C23H33NO4S4/c1-17(13-29)19-5-9-22(10-6-19)31(25,26)15-21(24(3)4)16-32(27,28)23-11-7-20(8-12-23)18(2)14-30/h5-12,17-18,21,29-30H,13-16H2,1-4H3
• InChI Key： UMNZULVAXBFNFN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C(C)CS)(CC(CS(C1C=CC(=CC=1)C(C)CS)(=O)=O)N(C)C)(=O)=O

Computed Properties

• Exact Mass: 515.12949
• Monoisotopic Mass: 515.129
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 90.3Ų

Experimental Properties

• Density: 1.23
• Boiling Point: 697.4°C at 760 mmHg
• Flash Point: 375.6°C
• Refractive Index: 1.58
• PSA: 71.52